![molecular formula C10H10FNO B3433925 2-fluoro-N-prop-2-enylbenzamide CAS No. 66896-69-3](/img/structure/B3433925.png)
2-fluoro-N-prop-2-enylbenzamide
Overview
Description
2-Fluoro-N-prop-2-enylbenzamide (2-F-NPEB) is an organic compound that has been widely studied in recent years for its use in a variety of scientific fields. It is a derivative of benzamide, a type of aromatic amide, and is composed of a benzene ring with an attached prop-2-enyl group and a fluorine atom. 2-F-NPEB has been found to be a useful tool in the synthesis of other compounds, as well as in the study of biochemical and physiological processes.
Scientific Research Applications
Pharmacological Applications
N-Allyl-2-fluorobenzamide could potentially be used in the synthesis of pharmacologically active compounds . For instance, it could be used in the creation of diazine alkaloids, which have a wide range of pharmacological applications, including antimetabolite, anticancer, antibacterial, antiallergic, tyrosine kinase, antimicrobial, calcium channel antagonistic, anti-inflammatory, analgesic, antihypertensive, antileishmanial, antituberculostatic, anticonvulsant, diuretic and potassium-sparing, to antiaggressive activities .
Catalytic Deprotection of N-Allyl Amides
N-Allyl-2-fluorobenzamide could be used in the catalytic deprotection of N-Allyl amides and lactams in aqueous media . This could be a novel application of the bis(allyl)-ruthenium(IV) catalysts .
Inhibition of Poly(ADP-ribose) Synthetase
2-Fluorobenzamide, a compound similar to N-Allyl-2-fluorobenzamide, has been found to inhibit the activity of poly(ADP-ribose) synthetase in vitro . This suggests that N-Allyl-2-fluorobenzamide could potentially have similar inhibitory effects.
Coupling with Anilines
2-Fluorobenzamide can undergo coupling with anilines in the presence of lithium amides to yield N-arylanthranilamides . This suggests that N-Allyl-2-fluorobenzamide could potentially be used in similar coupling reactions.
Antiviral and Anticancer Applications
Fluorinated nucleoside analogues, which could potentially include N-Allyl-2-fluorobenzamide, have attracted much attention as anticancer and antiviral agents . They are also used as probes for enzymatic function .
Mechanistic Probes
Fluorinated nucleoside analogues, including potentially N-Allyl-2-fluorobenzamide, can provide insight into a neighbouring-group participation mechanism . This could be useful in designing more efficient synthetic methods .
Mechanism of Action
- MAPK10, also known as c-Jun N-terminal kinase 3 (JNK3), plays a crucial role in cell signaling pathways related to cell growth, differentiation, and apoptosis .
Target of Action
Mode of Action
Biochemical Pathways
Pharmacokinetics
Result of Action
: DrugBank: N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-2-fluorobenzamide
properties
IUPAC Name |
2-fluoro-N-prop-2-enylbenzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10FNO/c1-2-7-12-10(13)8-5-3-4-6-9(8)11/h2-6H,1,7H2,(H,12,13) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZYYZJUBLQJWCLE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCNC(=O)C1=CC=CC=C1F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10FNO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501291895 | |
Record name | Benzamide, 2-fluoro-N-2-propen-1-yl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501291895 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
179.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-fluoro-N-prop-2-enylbenzamide | |
CAS RN |
66896-69-3 | |
Record name | Benzamide, 2-fluoro-N-2-propen-1-yl- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=66896-69-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzamide, 2-fluoro-N-2-propen-1-yl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501291895 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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